Cas no 4655-34-9 (Isopropyl methacrylate)

• Product Name: Isopropyl methacrylate
• CAS No: 4655-34-9
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD00048290
• CID: 329054
• PubChem ID: 20769
• Update Time: 2025-05-24

Isopropyl methacrylate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 1-methylethyl ester
• Isopropyl Methacrylate (stabilized with MEHQ)
• propan-2-yl 2-methylprop-2-enoate
• ISOPROPYL METHACRYLATE
• Methacrylic Acid Isopropyl Ester
• Methacrylic Acid Isopropyl Ester (stabilized with MEHQ)
• NSC 32625
• BS-23585
• Isopropyl methacrylate; >98%
• starbld0016630
• EN300-136738
• DTXSID6022218
• isopropylmethacrylate
• BOQSSGDQNWEFSX-UHFFFAOYSA-N
• BRN 1744848
• iso-propyl methacrylate
• Isopropyl 2-methyl-2-propenoate
• NSC-32625
• Isopropyl 2-methylacrylate, AldrichCPR
• METHACRYLIC ACID ISOPROPYL ESTER-D7
• CHEMBL3186387
• Tox21_202609
• SY052252
• M0280
• NSC32625
• iso-Propyl methacrylate; >98%
• METHACRYLIC ACID ISOPROPYL ESTER-D1
• NS00020651
• 1-Methylethyl 2-methyl-2-propenoate
• 2-Propenoic acid, 2-methyl-, 1-methylethyl ester
• NCGC00260157-01
• AKOS006230757
• EINECS 225-094-2
• DTXCID102218
• Acrylic acid, 2-methyl-, isopropyl ester
• SCHEMBL15253
• CAS-4655-34-9
• MFCD00048290
• ISOPROPYL METHACRYLATE (1,1,1-D3)
• METHACRYLIC ACID ISOPROPYL ESTER-D6
• UNII-URP39ZM4BM
• Isopropyl Methacrylate, (stabilized with MEHQ)
• URP39ZM4BM
• Isopropyl 2-methylacrylate #
• Q27291226
• CCRIS 4832
• Methacrylic acid, isopropyl ester
• FT-0635383
• 4655-34-9
• DB-051392
• Isopropyl methacrylate

• MDL： MFCD00048290
• Inchi： 1S/C7H12O2/c1-5(2)7(8)9-6(3)4/h6H,1H2,2-4H3
• InChI Key： BOQSSGDQNWEFSX-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)C(C)C

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Uncertain
• Density: 0.8869 g/cm3 (20 ºC)
• Melting Point: -62.68°C (estimate)
• Boiling Point: 126°C
• Flash Point: 31.0±7.0 ºC,
• Refractive Index: 1.4182 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (6.2 g/l) (25 º C),
• PSA: 26.30000
• LogP: 1.51410
• Solubility: Uncertain
• Vapor Pressure: 12.4±0.2 mmHg at 25°C

Isopropyl methacrylate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H226-H301
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P270-P280-P301+P310+P330-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 3272
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36
• RTECS：OZ5020000
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Other Chemical Reagents
• Material Chemicals High Polymer Materials

Additional information on Isopropyl methacrylate

Isopropyl Methacrylate: A Comprehensive Overview

Isopropyl Methacrylate, also known by its CAS number 4655-34-9, is a versatile monomer widely used in the polymer industry. This compound, with the chemical formula C₉H₁₆O₂, is a derivative of methacrylic acid and serves as a key building block for various polymers and copolymers. Its applications span across numerous sectors, including coatings, adhesives, and specialty chemicals. Recent advancements in polymer chemistry have further expanded its utility, making it a subject of interest in both industrial and academic research.

The synthesis of Isopropyl Methacrylate typically involves the esterification of methacrylic acid with isopropyl alcohol. This reaction is catalyzed by acidic agents such as sulfuric acid or p-toluenesulfonic acid. The resulting product is a clear, colorless liquid with a characteristic odor. Its physical properties, including a boiling point of approximately 125°C and a density of 0.97 g/cm³, make it suitable for various industrial processes. Recent studies have explored the optimization of synthesis conditions to enhance yield and reduce environmental impact.

In terms of applications, Isopropyl Methacrylate is predominantly used as a monomer in the production of polymers. These polymers exhibit excellent mechanical properties, making them ideal for use in coatings where durability and resistance to environmental factors are critical. Additionally, the compound is employed in adhesive formulations due to its ability to form strong bonds with diverse substrates. Recent research has focused on developing bio-based alternatives to traditional petroleum-derived monomers, positioning Isopropyl Methacrylate as a potential candidate for sustainable polymer production.

The environmental impact of Isopropyl Methacrylate has also come under scrutiny in recent years. Studies have investigated its biodegradability and toxicity profiles to assess its safety in both industrial and ecological contexts. Findings suggest that while the compound is not inherently hazardous, proper handling and disposal practices are essential to minimize its environmental footprint.

In conclusion, Isopropyl Methacrylate, CAS number 4655-34-9, remains a cornerstone in polymer chemistry with ongoing research unlocking new possibilities for its application. As industries continue to prioritize sustainability and innovation, this compound stands at the forefront of advancements in materials science.